Cas no 24937-72-2 (MALEIC ANHYDRIDE, POLYMERS)

• Product Name: MALEIC ANHYDRIDE, POLYMERS
• CAS No: 24937-72-2
• MF: C₄H₂O₃
• MW: 98.0568814277649
• MDL: MFCD00287153
• CID: 256418
• PubChem ID: 7923
• Update Time: 2025-05-22

MALEIC ANHYDRIDE, POLYMERS Chemical and Physical Properties

Names and Identifiers

• MALEIC ANHYDRIDE, POLYMERS
• Polytoxilic Anhydride
• 2,5-Furandione
• MALEIC ANHYDRIDE, POLYMERS
• POLY(MALEIC ANHYDRIDE)
• AKOS000121041
• V5877ZJZ25
• Maleic acid anhydride
• NS00007158
• Maleic anhydride, SAJ first grade, >=98.0%
• FT-0693473
• RCRA waste number U147
• NSC137651
• M0005
• CAS-108-31-6
• Epitope ID:122673
• NOURYMIX MA 901
• CHEBI:474859
• AKOS025243943
• FT-0628122
• J-002092
• Maleic Anhydrides
• MFCD00005518
• UNII-V5877ZJZ25
• BRN 0106909
• MALEIC ANHYDRIDE [MI]
• M 188
• F0001-0164
• 24937-72-2
• NCGC00257960-01
• Maleic anhydride (briquette)
• DTXCID804166
• Lytron 810 (Salt/Mix)
• 2,5-dihydrofuran-2,5-dione
• Maleinanhydrid
• NSC9568
• NCGC00248595-01
• furan-2,5-quinone
• Dihydro-2,5-dioxofuran
• Maleic anhydride, for synthesis, 99.0%
• RCRA waste no. U147
• Tox21_200406
• EC 203-571-6
• MALEIC ANHYDRIDE [HSDB]
• furan-2,5-dione
• MALEIC ANHYDRIDE [INCI]
• EN300-17997
• C4H2O3
• 184288-31-1
• 108-31-6
• A801842
• J-521668
• Maleinanhydrid [Czech]
• Anhydride, Maleic
• FT-0670909
• NSC 137651
• CRYSTAL MAN
• Maleic anhydride [UN2215] [Corrosive]
• (Z)-butanedioic acid anhydride
• DTXSID7024166
• AI3-24283
• MALEICANHYDRIDE
• Anhydrid kyseliny maleinove [Czech]
• UN2215
• MALEIC ANHYDRIDE (2,3-13C2)
• CHEMBL374159
• NSC137653
• UN 2215
• 5-17-11-00055 (Beilstein Handbook Reference)
• BDBM7812
• fumaric anhydride
• 2,5-furandion
• Maleic anhydride, 99%
• NSC-137651
• 68261-15-4
• Q412377
• Maleic anhydride, puriss., >=99.0% (NT)
• 2,5-Furanedione
• BP-20394
• CS-Z0016
• 2,5-Dioxo-dihydrofuran
• Maleic anhydride-13C4
• CCRIS 2941
• Maleic anhydride, briquettes
• NSC137652
• BM 10
• Anhydrid kyseliny maleinove
• MALEIC ANHYDRIDE
• Maleic anhydride treated BSA
• NSC-9568
• EINECS 203-571-6
• HSDB 183
• NSC-137652
• cis-Butenedioic anhydride
• Toxilic anhydride
• Maleic anhydride, powder, 95%
• Lytron 820 (Salt/Mix)
• NSC-137653
• Maleic anhydride, 95% (may contain up to 5% maleic acid)
• InChI=1/C4H2O3/c5-3-1-2-4(6)7-3/h1-2

• MDL： MFCD00287153
• Inchi： 1S/C4H2O3/c5-3-1-2-4(6)7-3/h1-2H
• InChI Key： FPYJFEHAWHCUMM-UHFFFAOYSA-N
• SMILES： O1C(C=CC1=O)=O

Computed Properties

• Exact Mass: 98.00036
• Monoisotopic Mass: 98.000393922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37
• LogP: log Kow = 1.62

MALEIC ANHYDRIDE, POLYMERS Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides

Additional information on MALEIC ANHYDRIDE, POLYMERS

Maleic Anhydride Polymers: Properties, Applications, and Recent Advances

Maleic anhydride, a versatile and widely studied chemical compound with the CAS number 24937-72-2, has been a cornerstone in polymer science and materials engineering. Its ability to form polymers through various mechanisms has led to the development of maleic anhydride polymers, which are known for their exceptional thermal stability, high reactivity, and compatibility with a wide range of materials. These polymers have found applications in industries ranging from automotive manufacturing to biomedical engineering.

The synthesis of maleic anhydride polymers typically involves polymerization techniques such as free radical polymerization, condensation polymerization, or ring-opening polymerization. Recent advancements in polymer chemistry have introduced novel methods like reductive polymerization and living polymerization, which offer greater control over the molecular weight and structure of the resulting polymers. These innovations have significantly expanded the potential applications of maleic anhydride-based materials.

Maleic anhydride polymers are characterized by their high reactivity due to the presence of electron-deficient double bonds. This property makes them ideal for use in reactive extrusion processes, where they can be blended with other polymers to create hybrid materials with enhanced mechanical and thermal properties. For instance, researchers have successfully developed polyamide-maleic anhydride copolymers that exhibit superior tensile strength and resistance to environmental stress cracking.

In recent years, there has been a growing interest in using maleic anhydride polymers for sustainable applications. Scientists have explored their potential as biodegradable materials for packaging and agricultural films. By incorporating biodegradable additives or modifying the polymer structure through bio-based monomers, researchers have achieved materials that degrade more efficiently under composting conditions while maintaining their mechanical integrity during use.

The compatibility of maleic anhydride polymers with various fillers and reinforcements has also been a focal point of recent studies. Researchers have demonstrated that incorporating nanofillers such as carbon nanotubes or graphene oxide into maleic anhydride-based polymers can significantly enhance their electrical conductivity and thermal stability. These findings open new avenues for their use in advanced composites for aerospace and electronics industries.

Maleic anhydride polymers have also shown promise in the field of biomedical engineering. Their ability to form hydrogels with controlled drug release properties has made them attractive candidates for tissue engineering applications. Recent studies have focused on modifying these polymers to improve their biocompatibility and bioresorbability, paving the way for their use in regenerative medicine.

In conclusion, maleic anhydride polymers continue to be a subject of intense research due to their unique properties and versatility. With ongoing advancements in polymer chemistry and materials science, these materials are expected to play an increasingly important role in addressing challenges across various industries. As researchers delve deeper into their potential applications and optimize their properties further, the future of maleic anhydride-based polymers looks both promising and innovative.